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Psicofuranose
Overview
Description
Psicofuranose is a useful research compound. Its molecular formula is C6H12O6 and its molecular weight is 180.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Nanomedicine and Biomedical Applications
Porous silicon (PSi) nanoparticles, including psicofuranose derivatives, are gaining attention for their potential in nanomedicine, particularly in drug delivery, diagnostics, and therapy. These materials have been recognized for their excellent in vivo biocompatibility, biodegradability, and their ability to deliver therapeutic agents effectively (Santos et al., 2014). Additionally, PSi shows promise in cancer immunotherapy and various drug delivery systems due to its tunable nanoporous structure and large surface area, which can be tailored for specific biomedical applications (Li et al., 2018).
Biosensors Development
The unique properties of porous silicon (pSi), which can include psicofuranose derivatives, have positioned it as a key material in biosensor development. Its ease of fabrication, remarkable optical and morphological properties, and versatile surface chemistry make it ideal for a variety of biosensor applications, including optical and electrochemical transducers (Jane et al., 2009).
Synthetic Strategies for Glycosyltransferase Inhibitors
Psicofuranose derivatives have been explored in the development of inhibitors for glycosyltransferases. A novel synthetic strategy leading to 3-acetamido-3-deoxy-D-psicofuranose derivatives has shown potential for creating N-acetylglucosaminyltransferase inhibitors, which are significant for computational drug design (Bella et al., 2015).
Insights into Photosynthetic Processes
Psicofuranose derivatives, through their incorporation into specific research models, can assist in understanding key photosynthetic processes. Studies using these compounds in model organisms can provide valuable insights into photosynthesis and related biological phenomena (Knoot et al., 2019).
Safety and Biocompatibility in Drug Delivery
The safety and biocompatibility of psicofuranose-containing materials, especially in nanoporous silicon (pSi) forms, have been a subject of study. Research evaluating the safety of these compounds in drug delivery contexts, particularly concerning their intravenous administration, highlights their potential for safe biomedical applications (Tanaka et al., 2010).
Structural Analysis
The structural analysis of psicofuranose derivatives, such as 1,2:3,4-Di-O-isopropylidene--D-psicofuranose, provides foundational knowledge for further applications in chemical and pharmaceutical research. Understanding the crystal structures and stereochemistry of these compounds is crucial for their application in various scientific fields (Watkin et al., 2005).
Nucleoside Synthesis
The synthesis of psicofuranosyl nucleosides has been an area of exploration. Studies have demonstrated methods to create anhydro psicofuranosyl nucleosides, indicating the role of psicofuranose in nucleoside chemistry and potential pharmaceutical applications (Roivainen et al., 2002).
properties
IUPAC Name |
(3R,4S,5R)-2,5-bis(hydroxymethyl)oxolane-2,3,4-triol | |
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InChI |
InChI=1S/C6H12O6/c7-1-3-4(9)5(10)6(11,2-8)12-3/h3-5,7-11H,1-2H2/t3-,4-,5-,6?/m1/s1 | |
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InChI Key |
RFSUNEUAIZKAJO-JDJSBBGDSA-N | |
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Canonical SMILES |
C(C1C(C(C(O1)(CO)O)O)O)O | |
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Isomeric SMILES |
C([C@@H]1[C@H]([C@H](C(O1)(CO)O)O)O)O | |
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Molecular Formula |
C6H12O6 | |
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Molecular Weight |
180.16 g/mol | |
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Retrosynthesis Analysis
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